1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride

• IUPAC Name: 1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C16H17ClFNO2.ClH/c1-19-9-11-3-6-15(16(7-11)20-2)21-10-12-4-5-13(18)8-14(12)17;/h3-8,19H,9-10H2,1-2H3;1H
• InChI Key: SBHCDYMTAGWHGD-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1)OCC2=C(C=C(C=C2)F)Cl)OC.Cl
• Molecular Formula: C16H18Cl2FNO2
• Molecular Weight: 346.2 g/mol

Description

1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride is a chemical compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound is characterized by the presence of a benzylamine core substituted with chloro, fluoro, and methoxy groups, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Nucleophilic Substitution: The initial step involves the nucleophilic substitution of a benzyl halide with a methoxy group to form the intermediate compound.

Halogenation: The intermediate is then subjected to halogenation to introduce the chloro and fluoro substituents.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The chloro and fluoro substituents can be reduced under specific conditions to yield dehalogenated products.

Substitution: The benzylamine core allows for further substitution reactions, introducing different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or palladium on carbon (Pd/C) can be used.

Substitution: Reagents like sodium hydride (NaH) or organolithium compounds are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield aldehydes or acids, while reduction of halogens can produce simpler hydrocarbons.

Scientific Research Applications

Chemistry

In chemistry, 1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride is used as a building block for the synthesis of more complex molecules. Its unique substituents make it a valuable intermediate in organic synthesis.

Biology

In biological research, this compound may be used to study the effects of halogenated benzylamines on cellular processes. Its structural features allow for the exploration of interactions with various biological targets.

Medicine

In medicine, derivatives of this compound could be investigated for their potential therapeutic properties, such as antimicrobial or anticancer activities. The presence of halogens and methoxy groups can influence the compound’s pharmacokinetics and pharmacodynamics.

Industry

In industrial applications, this compound can be used in the development of new materials or as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride involves its interaction with specific molecular targets. The chloro and fluoro substituents can enhance the compound’s binding affinity to certain enzymes or receptors, while the methoxy group can influence its metabolic stability. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-Fluorodeschloroketamine: A dissociative anesthetic related to ketamine, where the chlorine group is replaced by fluorine.

Phosphorus-Containing Compounds: Various compounds with different oxidation states and chemical environments.

Uniqueness

1-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-N-methylmethanamine;hydrochloride is unique due to its specific combination of chloro, fluoro, and methoxy substituents on the benzylamine core. This combination provides distinct chemical and biological properties that are not commonly found in other compounds.